Cas no 1250994-64-9 (tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)

Technical Introduction: tert-Butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate is a bicyclic tertiary amine derivative with a rigid, strained scaffold, making it a valuable intermediate in pharmaceutical and organic synthesis. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The cis-configuration and methyl substitution at the 1-position contribute to stereochemical control in complex molecule assembly. This compound is particularly useful in the synthesis of constrained peptidomimetics and bioactive heterocycles, offering improved solubility and handling compared to unprotected analogs. Its structural features enable precise modulation of reactivity in medicinal chemistry applications.

tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate structure

1250994-64-9 structure

Product Name:tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate

CAS No:1250994-64-9

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

MDL:MFCD17016516

CID:2760611

PubChem ID:74787568

Update Time:2025-06-07

tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (1R,6S)-6-methyl-4,8-diazabicyclo[4.2.0]octane-4-carboxylate
- (1R,6S)-REL-3-BOC-1-METHYL-3,7-DIAZABICYCLO[4.2.0]OCTANE;
- tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- 1523530-56-4
- 1250994-64-9
- P15663
- AKOS025290116
- (1R,6S)-tert-Butyl1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- CS-0053593
- rel-(1R,6S)-tert-Butyl1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- (1R,6S)-REL-3-BOC-1-METHYL-3,7-DIAZABICYCLO[4.2.0]OCTANE
- TERT-BUTYL (1R,6S)-1-METHYL-3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
- (1R,6S)-tert-Butyl 1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- AS-52792
- rel-(1R,6S)-tert-Butyl 1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
- MDL： MFCD17016516
- Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-5-9-12(4,8-14)7-13-9/h9,13H,5-8H2,1-4H3/t9-,12+/m0/s1
- InChI Key： RKITXPQOOVWRNA-JOYOIKCWSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@H]2[C@@](C)(C1)CN2)=O

Computed Properties

Exact Mass: 226.16800
Monoisotopic Mass: 226.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.57000
LogP: 1.87200

tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate Pricemore >>

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Chemenu	CM106222-100mg	(1r,6s)-rel-3-boc-1-methyl-3,7-diazabicyclo[4.2.0]octane	1250994-64-9	97%	100mg	$228	2021-08-06
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